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Compound of Interest

Compound Name:
4-(2-Hydroxyethoxy)-2-

methoxyphenol

CAS No.: 3556-03-4

Cat. No.: B8620278 Get Quote

Executive Summary & Chemical Identity
4-(2-Hydroxyethoxy)guaiacol, formally identified as 2-(2-methoxyphenoxy)ethanol (CAS:

18181-71-0), serves as a critical simplified model for the

-O-4 aryl ether linkage found in lignin. While native lignin is a complex, heterogeneous polymer,
this compound isolates the specific ether bond stability and reactivity, allowing researchers to
screen depolymerization catalysts and metabolic pathways without the interference of the full
polymer matrix.

Note on Nomenclature: The term "4-(2-Hydroxyethoxy)guaiacol" references the lignin

numbering system, where the phenolic oxygen (the site of the ether linkage) is located at

position 4 of the aromatic ring relative to the propyl side chain. In standard IUPAC

nomenclature, the etherified position is prioritized, leading to the name 2-(2-

methoxyphenoxy)ethanol.
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Property Specification

Systematic Name 2-(2-Methoxyphenoxy)ethanol

Common Synonyms
Guaiacol 2-hydroxyethyl ether; Ethylene glycol

monoguaiacyl ether

CAS Number 18181-71-0

Molecular Formula

C

H

O

Molecular Weight 168.19 g/mol

Role -O-4 Linkage Model; Lignin Valorization

Substrate

Synthesis Protocol: The Ethylene Carbonate Route
To ensure high purity and atom economy, the synthesis of 2-(2-methoxyphenoxy)ethanol is

best achieved via the hydroxyethylation of guaiacol using ethylene carbonate. This method

avoids the use of toxic ethylene oxide and chlorinated alkylating agents.

Reaction Mechanism
The reaction proceeds via a base-catalyzed nucleophilic attack of the guaiacol phenolate ion

on the alkylene carbonate, followed by decarboxylation.
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Figure 1: Base-catalyzed synthesis of 2-(2-methoxyphenoxy)ethanol from guaiacol and

ethylene carbonate.

Step-by-Step Protocol
Reagents:

Guaiacol (1.0 eq)

Ethylene Carbonate (1.1 eq)

Potassium Carbonate (K

CO

, 0.05 eq) as catalyst.

Procedure:

Charge a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

Add Guaiacol and Ethylene Carbonate.

Heat the mixture to 140–150 °C under an inert nitrogen atmosphere.

Add K

CO

. Evolution of CO

gas will be observed.

Maintain temperature for 4–6 hours until CO

evolution ceases and TLC indicates consumption of guaiacol.

Purification:

Cool the reaction mixture to room temperature.
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Dissolve the residue in Ethyl Acetate and wash with water (to remove unreacted ethylene

carbonate/glycol).

Dry the organic layer over MgSO

and concentrate in vacuo.[1]

Validation: The product should appear as a clear to pale yellow oil. Purity >98% is

achievable without column chromatography if stoichiometry is precise.

Experimental Applications
A. Catalytic Depolymerization Screening
This compound is the "gold standard" for testing novel catalysts designed to cleave the

-O-4 bond, the most abundant linkage in lignin (45–50%).

Experimental Workflow:

Substrate Loading: Dissolve 2-(2-methoxyphenoxy)ethanol (0.1 M) in the reaction solvent

(e.g., Methanol, Water, or Dioxane).

Catalyst Addition: Add the heterogeneous catalyst (e.g., Pd/C, Ni-based, or Photocatalyst).

Reaction Conditions:

Hydrogenolysis:[2] 5–30 bar H

, 150–200 °C.

Oxidative Cleavage: O

or Air, 100–140 °C.

Analysis: Quantify the yield of Guaiacol (cleavage product) via GC-FID or HPLC.

Key Metric: The efficiency of a catalyst is measured by the Selectivity towards Guaiacol vs.

ring-hydrogenated byproducts (e.g., cyclohexanols).
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B. Biological Degradation Pathways
Researchers use this model to map the metabolic pathways of lignin-degrading bacteria (e.g.,

Pseudomonas, Sphingobium).
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Figure 2: Simplified degradation logic. Successful biological valorization requires the cleavage

of the ether bond to release the aromatic monomer (Guaiacol).

Analytical Characterization Data
To validate the identity of the synthesized or purchased model compound, compare

experimental data against these standard values.
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Technique Diagnostic Signal Interpretation

1H NMR (CDCl

)
3.86 (s, 3H)

Methoxy group (-OCH

)

3.95 (t, 2H)

Methylene adjacent to OH (-

CH

OH)

4.10 (t, 2H)

Methylene adjacent to ether (-

OCH

-)

6.8–7.0 (m, 4H) Aromatic protons

13C NMR 149.6, 148.3
Quaternary aromatic carbons

(C-O)

GC-MS m/z 168 [M]+ Molecular ion peak

m/z 124

Loss of -CH

CH

OH (Guaiacol fragment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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